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Compound of Interest

Compound Name: MMV008138

Cat. No.: B15581428

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of
the antimalarial compound MMV008138. As a novel research compound, a specific Safety
Data Sheet (SDS) is not readily available. Therefore, the following procedures are based on the
known chemical class of MMV008138—a tetrahydro-f3-carboline derivative—and the safety
profiles of structurally similar B-carboline compounds, such as harmine and norharmane.
Adherence to these guidelines is essential to ensure personnel safety and proper laboratory
practice.

Compound Identification and Properties

MMV008138 is a species-selective inhibitor of the enzyme 2-C-methyl-d-erythritol 4-phosphate
cytidylyltransferase (IspD), a key component of the methylerythritol phosphate (MEP) pathway
in Plasmodium falciparum, the parasite responsible for malaria.[1][2]
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Property Data Source

(1R,3S)-1-(2,4-
dichlorophenyl)-2,3,4,9-
tetrahydro-1H-pyrido[3,4-

blindole-3-carboxylic acid

Chemical Name

CAS Number 1679333-73-3

Molecular Formula C18H14CI2N202 Inferred

Molecular Weight 377.23 g/mol Inferred

Appearance Crystalline solid Inferred from analogs

Soluble in DMSO and Dimethyl
N Formamide (DMF) at approx. 1
Solubility ] ] MedChemExpress
mg/mL. Sparingly soluble in

agueous solutions.

Not available. Similar
] ] tetrahydro-p-carboline
Melting Point T ) ) Inferred
derivatives have melting points

in the range of 160-225°C.

Hazard Identification and Precautionary Measures

The hazard profile of MMV008138 is extrapolated from [3-carboline alkaloids like harmine and
norharmane. These compounds are known to be bioactive and may exert pharmacological
effects.

Potential Hazards:

o Harmful if swallowed, in contact with skin, or if inhaled.
o Causes serious eye irritation.

e May be co-mutagenic.

Precautionary Statements:
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands and exposed skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.

Wear protective gloves, protective clothing, eye protection, and face protection.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling MMV008138 to minimize

exposure.

PPE Category

Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile)

Eye/Face Protection

Safety glasses with side-shields or chemical
safety goggles. A face shield is recommended
when handling larger quantities or if there is a

risk of splashing.

Skin and Body Protection

Laboratory coat. For operations with a higher

risk of exposure, consider a disposable gown.

Respiratory Protection

For handling powders outside of a containment
system, a NIOSH-approved N95 (or better)
particulate respirator is recommended. In case
of insufficient ventilation, use a suitable

respiratory equipment.

Operational Plan for Safe Handling

A systematic approach to handling MMV008138 will mitigate risks. The following workflow

outlines the key steps for safe laboratory operations.
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Preparation

Don appropriate PPE

;

Work in a certified chemical fume hood

;

Gather all necessary equipment and reagents

Handling

Weigh solid MMV008138 in a contained manner

:

Dissolve in appropriate solvent (e.g., DMSO)

:

Use caution during transfers to avoid spills and aerosols

Post-Handling

Decontaminate work surfaces

;

Segregate and label waste

:

Doff PPE correctly

:

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of MMV008138.
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Experimental Protocol: Preparation of a 10 mM Stock Solution

o Preparation: Don all required PPE and ensure the chemical fume hood is functioning
correctly.

e Weighing: Tare a clean, dry vial on an analytical balance. Carefully add the desired amount
of solid MMV008138 to the vial. Record the exact weight.

¢ Dissolution: In the chemical fume hood, add the appropriate volume of anhydrous DMSO to
the vial to achieve a 10 mM concentration. For example, for 3.77 mg of MMV008138, add 1
mL of DMSO.

e Mixing: Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

o Storage: Label the vial clearly with the compound name, concentration, solvent, and date of
preparation. Store at -20°C for short-term storage or -80°C for long-term storage.

Disposal Plan

Proper disposal of MMV008138 and contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow:

Waste Generation

Solutions containing MMV008138 Contaminated consumables (tips, tubes, gloves)

Disposal‘

Unused solid MMV008138

'Pathway

Labeled hazardous chemical waste container

Y

Licensed disposal company for chemical incineration
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Caption: Disposal workflow for MMV008138 and associated waste.

Disposal Protocol:

e Solid Waste: Collect unused or expired solid MMV008138 in a clearly labeled hazardous
waste container.

» Liquid Waste: Collect all solutions containing MMV008138 in a dedicated, sealed, and clearly
labeled hazardous liquid waste container.

o Contaminated Materials: All disposable items that have come into contact with MMV008138
(e.g., pipette tips, vials, gloves) should be placed in a designated hazardous solid waste
container.

» Final Disposal: All hazardous waste containing MMV008138 should be disposed of through a
licensed chemical waste disposal company, likely via incineration. Do not dispose of this
compound down the drain or in regular trash.

By adhering to these safety and logistical protocols, researchers can minimize the risks
associated with handling the novel antimalarial compound MMV008138 and ensure a safe and
compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15581428#personal-protective-equipment-for-
handling-mmv008138]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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